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Introduction

ER-000444793 is a potent and specific small molecule inhibitor of the mitochondrial

permeability transition pore (mPTP), a critical regulator of cell death pathways.[1][2][3] Unlike

classical mPTP inhibitors such as Cyclosporin A (CsA), ER-000444793 acts through a

mechanism independent of cyclophilin D (CypD), making it a valuable tool for investigating the

nuanced regulation of the mPTP and for developing novel therapeutics targeting mitochondrial

dysfunction.[1][2][4] This document provides a detailed protocol for utilizing ER-000444793 in a

calcium retention capacity (CRC) assay to assess its inhibitory effect on mPTP opening.

The CRC assay is a robust method to quantify the susceptibility of isolated mitochondria to

calcium-induced mPTP opening.[5][6][7] By measuring the amount of calcium that mitochondria

can sequester before the pore opens, researchers can effectively screen and characterize

potential mPTP modulators.

Mechanism of Action Signaling Pathway

The following diagram illustrates the proposed signaling pathway for calcium-induced mPTP

opening and the inhibitory action of ER-000444793. Under conditions of cellular stress,

excessive calcium accumulation in the mitochondrial matrix triggers the opening of the mPTP,
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leading to mitochondrial swelling, rupture, and subsequent cell death. ER-000444793 directly

inhibits the mPTP, preventing its opening and preserving mitochondrial integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. selleckchem.com [selleckchem.com]

4. Cyclophilin D, Somehow a Master Regulator of Mitochondrial Function - PMC
[pmc.ncbi.nlm.nih.gov]

5. Investigating the Mitochondrial Permeability Transition Pore in Disease Phenotypes and
Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]

6. bmglabtech.com [bmglabtech.com]

7. A modified calcium retention capacity assay clarifies the roles of extra- and intracellular
calcium pools in mitochondrial permeability transition pore opening - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Calcium Retention
Capacity Assay with ER-000444793]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671604#how-to-perform-a-calcium-retention-
capacity-assay-with-er-000444793]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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